3-propyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-propyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C15H19N3O3S/c1-2-7-18-13(20)15(16-14(18)21)5-8-17(9-6-15)12(19)11-4-3-10-22-11/h3-4,10H,2,5-9H2,1H3,(H,16,21)
• InChI Key: BZHYTUVYEQYKJI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2(CCN(CC2)C(=O)C3=CC=CS3)NC1=O
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

The compound “3-propyl-8-(thiophene-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The molecule also features a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would feature a spirocyclic structure, a common feature in many biologically active compounds. The thiophene ring could potentially participate in aromatic stacking interactions, and the carbonyl groups could act as hydrogen bond acceptors.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and overall charge would all play a role.

Scientific Research Applications

Organic Synthesis

Thiophenes participate in diverse synthetic reactions, including the Suzuki–Miyaura coupling. .

Coordination Chemistry

Thiophenes can coordinate with metal ions, forming stable complexes. These complexes find applications in catalysis, sensing, and molecular recognition.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many compounds with a thiophene ring have shown antimicrobial activity.

Safety and Hazards

Without specific studies on this compound, it’s difficult to provide accurate information on its safety and hazards. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties. Potential applications could be explored based on its structure and the known activities of similar compounds.